2-Bromo-6-(difluoromethoxy)pyridin-3-amine

• Molecular Formula: C6H5BrF2N2O
• Molecular Weight: 239.02 g/mol
• IUPAC Name: 2-bromo-6-(difluoromethoxy)pyridin-3-amine
• InChI: InChI=1S/C6H5BrF2N2O/c7-5-3(10)1-2-4(11-5)12-6(8)9/h1-2,6H,10H2
• InChI Key: HHZGWUXINZLBMR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC(=C1N)Br)OC(F)F

Description

2-Bromo-6-(difluoromethoxy)pyridin-3-amine is a useful research compound. Its molecular formula is C6H5BrF2N2O and its molecular weight is 239.02 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

6-Difluoromethoxy-pyridin-3-yl-amine obtained in Step B (1.36 g) was treated with N-bromosuccinimide (1.51 g) in acetonitrile for 10 minutes. The solution was poured into water, extracted with ethyl acetate, the organic layer dried over sodium sulfate and concentrated in vacuo. Chromatography on silica gel (eluent: cyclohexane/ethyl acetate 7:3) afforded 2-bromo-6-difluoromethoxy-pyridin-3-yl-amine as a red oil. 1H NMR (400 MHz, CDCl3) 3.95 (br s, 2H), 6.72 (d, 1H), 7.07 (d, 1H), 7.24 (dd, Hz, 1H).